Cas no 83863-33-6 (5-Iodo-2-methylaniline)

• Product Name: 5-Iodo-2-methylaniline
• CAS No: 83863-33-6
• MF: C₇H₈IN
• MW: 233.049593925476
• MDL: MFCD00051531
• CID: 60619
• PubChem ID: 522802
• Update Time: 2025-05-21

5-Iodo-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-IODO-2-METHYLANILINE
• 2-Amino-4-iodotoluene~5-Iodo-o-toluidine
• 2-Amino-4-iodotoluene
• 5-Iodo-2-methylanilin
• BenzenaMine,5-iodo-2-Methyl-
• 5-Iodo-o-toluidine
• Benzenamine, 5-iodo-2-methyl-
• 5-Iodo-2-methyl-phenylamine
• 5-iodo-2-methylbenzenamine
• IOEHXNCBPIBDBZ-UHFFFAOYSA-N
• 5-iodo-2-methylphenylamine
• 5-iodo-2-methyl-aniline
• 2-methyl-5-iodoaniline
• 5-Iodo-2-methylaniline #
• 5-iodanyl-2-methyl-aniline
• KSC490G5R
• (5-iodo-2-methylphenyl)amine
• 5-Iodo-2-methylbenzenamine (ACI)
• 3-Iodo-6-methylaniline
• A840672
• DTXSID50232753
• NS00038335
• 5-Iodo-2-methylaniline, 97%
• EN300-88614
• SCHEMBL616552
• I1021
• CL8452
• SY019034
• AKOS005254698
• CS-W012931
• ZFH45ZPW2Q
• MFCD00051531
• AM20050550
• 83863-33-6
• SB73976
• AC-3744
• FT-0620518
• PS-4407
• DS-0913
• EINECS 281-094-2
• Z414834730
• BBL100579
• STL554373
• DB-007062
• 5-Iodo-2-methylaniline

• MDL： MFCD00051531
• Inchi： 1S/C7H8IN/c1-5-2-3-6(8)4-7(5)9/h2-4H,9H2,1H3
• InChI Key： IOEHXNCBPIBDBZ-UHFFFAOYSA-N
• SMILES： IC1C=C(N)C(C)=CC=1
• BRN： 2078769

Computed Properties

• Exact Mass: 232.97000
• Monoisotopic Mass: 232.970142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.7004 (estimate)
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 273 °C/760 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.663
• PSA: 26.02000
• LogP: 2.76300
• Sensitiveness: Light Sensitive
• Solubility: Not determined

5-Iodo-2-methylaniline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H317,H318,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-37/38-41-43
• Safety Instruction： S26-S36/37-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25; R37/38; R41; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Iodo-2-methylaniline

5-Iodo-2-Methylaniline: A Comprehensive Overview

5-Iodo-2-methylaniline, also known by its CAS registry number CAS No. 83863-33-6, is a significant compound in the field of organic chemistry, particularly within the realm of aromatic amines. This compound has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. The molecule consists of an aniline derivative with an iodine substituent at the 5-position and a methyl group at the 2-position, making it a valuable substrate for further chemical modifications and studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 5-Iodo-2-methylaniline. One such approach involves the iodination of 2-methylaniline using electrophilic substitution techniques, which has been optimized to achieve high yields and purity. The regioselectivity of this reaction is influenced by the electron-donating methyl group, which activates specific positions on the aromatic ring for substitution. This has been extensively studied using computational chemistry tools, providing deeper insights into the reaction mechanisms and intermediates involved.

The structural uniqueness of 5-Iodo-2-methylaniline makes it an attractive candidate for applications in drug discovery and development. Iodine, being a halogen with unique electronic properties, can serve as a bioisostere in medicinal chemistry, potentially enhancing the pharmacokinetic profiles of lead compounds. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases.

In addition to its medicinal applications, 5-Iodo-2-methylaniline has found utility in materials science. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura coupling, has made it a valuable building block for constructing complex aromatic systems. These systems are being explored for their potential use in organic electronics, where tailored electronic properties are crucial for applications like organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact and toxicity profile of 5-Iodo-2-methylaniline have also been subjects of recent research. Studies conducted under environmentally relevant conditions have assessed its biodegradability and potential ecotoxicological effects. These findings are essential for ensuring safe handling and disposal practices in industrial settings, aligning with global regulations aimed at minimizing chemical pollution.

In conclusion, 5-Iodo-2-methylaniline, with its CAS number CAS No. 83863-33-6, stands as a versatile compound with diverse applications across multiple disciplines. Its synthesis, reactivity, and biological relevance continue to be areas of active research, driven by advancements in synthetic methods and computational modeling. As scientific understanding evolves, this compound is poised to play an increasingly important role in both academic research and industrial innovation.